N-[(4-fluorophenyl)methyl]-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C15H16FNO4S/c1-20-13-7-8-14(21-2)15(9-13)22(18,19)17-10-11-3-5-12(16)6-4-11/h3-9,17H,10H2,1-2H3
• InChI Key: ITZPWICQGUHUAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C15H16FNO4S
• Molecular Weight: 325.4 g/mol

Description

N-[(4-fluorophenyl)methyl]-2,5-dimethoxybenzenesulfonamide, also known as 4-Fluoromethamphetamine (4-FMA), is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that has been used for scientific research purposes.

Mechanism of Action

The mechanism of action of 4-FMA is similar to other amphetamines. It acts as a substrate for the transporters of dopamine, norepinephrine, and serotonin, leading to an increase in their release and a decrease in their reuptake. This results in increased levels of these neurotransmitters in the brain, leading to the stimulant effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMA are similar to other amphetamines. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased alertness, euphoria, and stimulation. The compound also increases heart rate and blood pressure, leading to cardiovascular effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-FMA in lab experiments include its potency, selectivity, and availability. It is a potent stimulant that can be used to study the effects of amphetamines on the central nervous system and cardiovascular system. The compound is also selective for the transporters of dopamine, norepinephrine, and serotonin, making it useful for studying the effects of amphetamines on these neurotransmitters. The limitations of using 4-FMA in lab experiments include its potential for abuse and its legal status in some countries.

Future Directions

For the study of 4-FMA include the long-term effects of the compound, potential therapeutic uses, and potential for abuse and addiction.

Synthesis Methods

The synthesis of 4-FMA involves the reaction of 4-fluorobenzaldehyde and 2,5-dimethoxybenzenesulfonyl chloride in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques. The purity of the final product is critical for its use in scientific research.

Scientific Research Applications

4-FMA has been used in scientific research to study the effects of amphetamines on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased alertness, euphoria, and stimulation. The compound has also been used to study the effects of amphetamines on the cardiovascular system, including changes in heart rate and blood pressure.